Cas no 1628061-76-6 (benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate)
benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 1628061-76-6
- benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate
- EN300-7072670
-
- Inchi: 1S/C13H19NO4/c1-11(16)9-14(7-8-15)13(17)18-10-12-5-3-2-4-6-12/h2-6,11,15-16H,7-10H2,1H3
- InChI Key: VJLATXKAJWUOJA-UHFFFAOYSA-N
- SMILES: OC(C)CN(C(=O)OCC1C=CC=CC=1)CCO
Computed Properties
- Exact Mass: 253.13140809g/mol
- Monoisotopic Mass: 253.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 70Ų
benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7072670-0.05g |
benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate |
1628061-76-6 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-7072670-0.1g |
benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate |
1628061-76-6 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-7072670-0.25g |
benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate |
1628061-76-6 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-7072670-0.5g |
benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate |
1628061-76-6 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-7072670-1.0g |
benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate |
1628061-76-6 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-7072670-2.5g |
benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate |
1628061-76-6 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-7072670-5.0g |
benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate |
1628061-76-6 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-7072670-10.0g |
benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate |
1628061-76-6 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 |
benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate
Recent Advances in the Study of Benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate (CAS: 1628061-76-6) in Chemical Biology and Pharmaceutical Research
Benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate (CAS: 1628061-76-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate linkage and dual hydroxyl functionalities, has shown promise in various applications, including drug delivery, prodrug design, and as a building block in synthetic chemistry. Recent studies have explored its physicochemical properties, biological activity, and potential therapeutic applications, making it a focal point for interdisciplinary research.
One of the key areas of investigation has been the role of benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate in enhancing the solubility and bioavailability of poorly water-soluble drugs. Researchers have utilized its amphiphilic nature to design novel drug delivery systems, such as micelles and liposomes, which can improve drug stability and targeted release. For instance, a 2023 study published in the Journal of Controlled Release demonstrated that derivatives of this compound could effectively encapsulate hydrophobic anticancer agents, leading to enhanced tumor accumulation and reduced systemic toxicity in preclinical models.
In addition to its applications in drug delivery, benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate has been investigated as a versatile intermediate in organic synthesis. Its carbamate group serves as a protective moiety for amines, while the hydroxyl groups offer sites for further functionalization. A recent Organic Letters publication highlighted its use in the synthesis of complex heterocycles, which are prevalent in many biologically active compounds. The study reported high yields and excellent regioselectivity, underscoring the compound's utility in medicinal chemistry.
Another notable advancement is the exploration of this compound's potential as a prodrug scaffold. By leveraging its hydroxyl groups, researchers have developed prodrugs that can be enzymatically cleaved in vivo to release active therapeutics. A 2024 study in Molecular Pharmaceutics detailed the design of a prodrug for a neuroprotective agent, which exhibited improved blood-brain barrier penetration and sustained release profiles. These findings suggest that benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate could play a pivotal role in addressing challenges associated with CNS drug delivery.
Despite these promising developments, challenges remain in optimizing the compound's stability and minimizing potential off-target effects. Ongoing research aims to elucidate its metabolic pathways and interactions with biological systems. For example, a recent Chemical Research in Toxicology article investigated the compound's degradation products and their implications for long-term safety. Such studies are critical for advancing its translational potential.
In conclusion, benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate (CAS: 1628061-76-6) represents a multifaceted tool in chemical biology and pharmaceutical sciences. Its applications span drug delivery, synthetic chemistry, and prodrug design, with recent studies underscoring its versatility and efficacy. As research continues to unravel its full potential, this compound is poised to contribute significantly to the development of next-generation therapeutics and biomaterials.
1628061-76-6 (benzyl N-(2-hydroxyethyl)-N-(2-hydroxypropyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)